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Compound of Interest

Compound Name: 2,4-Hexanedione

Cat. No.: B1211359 Get Quote

This guide provides essential safety protocols and logistical information for the handling and

disposal of 2,4-Hexanedione (CAS No. 3002-24-2), designed for researchers, scientists, and

drug development professionals. Adherence to these procedures is critical to minimize risks

and ensure a safe laboratory environment.

Immediate Safety and Hazard Information
2,4-Hexanedione is a flammable liquid and vapor that is harmful if swallowed and toxic upon

skin contact or inhalation.[1] It is also known to cause skin and serious eye irritation, with

potential for damaging fertility and causing organ damage through repeated or prolonged

exposure.[2][3]

Table 1: GHS Hazard Classification for 2,4-Hexanedione
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Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor.[1]

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin.[1]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.[1]

Skin Irritation Category 2
H315: Causes skin irritation.[2]

[3]

Serious Eye Irritation Category 2
H319: Causes serious eye

irritation.[2][3]

Reproductive Toxicity Category 2
H361f: Suspected of damaging

fertility.[2][3]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure.[2][3]

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C₆H₁₀O₂[1]

Molecular Weight 114.14 g/mol [1]

Appearance Clear, colorless to yellow liquid[4]

Boiling Point 161°C (322°F) at 760 mmHg[5]

Flash Point 53.6 °C (128.5 °F)[5]

Density 0.936 g/cm³[5]

Solubility in Water Slightly soluble (32 g/L at 25°C)[4]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. All PPE should be inspected

before use and selected based on the specific tasks being performed.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Recommended Equipment and Standards

Eye and Face Protection

Chemical splash goggles are mandatory.[6] For

tasks with a high risk of splashing, a face shield

should be worn in addition to goggles.[6][7] All

eye and face protection must comply with OSHA

29 CFR 1910.133 or European Standard

EN166.[8]

Hand Protection

Chemical-resistant gloves are required. Nitrile or

butyl rubber gloves are recommended for similar

compounds and should provide adequate

protection.[6] Always inspect gloves for tears or

holes before use and wash hands thoroughly

after removal.

Body Protection

A flame-resistant laboratory coat should be worn

to protect against splashes and potential

ignition.[6] For larger quantities or significant

splash risk, chemical-resistant aprons or

coveralls are recommended.[9][10]

Respiratory Protection

All handling of 2,4-Hexanedione must be

performed in a certified chemical fume hood to

minimize vapor inhalation.[6] If a fume hood is

unavailable or if exposure limits may be

exceeded, a NIOSH/MSHA or European

Standard EN 149 approved respirator with

organic vapor cartridges is required.[6][8]

Operational Plan: Handling and Storage Protocols
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Step-by-Step Handling Procedure:

Preparation: Before beginning work, thoroughly review the Safety Data Sheet (SDS) for 2,4-
Hexanedione. Ensure eyewash stations and safety showers are unobstructed and

operational.[8]

Engineering Controls: Conduct all procedures involving the transfer or use of 2,4-
Hexanedione within a certified chemical fume hood with the sash at the appropriate height.

[6]

Ignition Source Control: This compound is flammable. Keep it away from all sources of

ignition, including open flames, hot surfaces, and sparks.[8][11] Use explosion-proof

electrical and ventilating equipment.[8]

Grounding: Ground and bond containers and receiving equipment during transfers to prevent

static discharge.[8]

Tool Selection: Use only non-sparking tools when opening or manipulating containers.[8][12]

Personal Hygiene: Avoid contact with skin and eyes.[11] Do not breathe vapors or mists.[8]

Do not eat, drink, or smoke in the work area. Wash hands thoroughly before breaks and

immediately after handling the chemical.[8][11]

Storage Plan:

Store in a cool, dry, and well-ventilated area away from heat and ignition sources.[4][8]

Keep containers tightly closed to prevent leakage and evaporation.[6][8]

Store locked up and away from incompatible materials such as strong oxidizing agents,

strong bases, and strong reducing agents.[3][13]

Emergency and Disposal Plans
Emergency First Aid Procedures:

Table 4: First Aid Measures
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Exposure Route Immediate Action

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[12]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with large amounts

of water for at least 15 minutes. Wash with soap

and water. Seek medical attention.[8][12]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[8][12]

Ingestion

Do NOT induce vomiting. Rinse mouth

thoroughly with water. If the person is

conscious, give small amounts of water to drink.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[8]

Spill Response Protocol:

Isolate and Ventilate: Immediately evacuate non-essential personnel from the spill area.

Isolate the area for at least 50 meters (150 feet) in all directions.[14] Ensure the area is well-

ventilated, using the fume hood if the spill is contained within it.

Eliminate Ignition Sources: Remove all sources of ignition (flames, sparks, hot surfaces)

from the vicinity.[8][12]

Containment: Wearing full PPE, contain the spill using an inert, non-combustible absorbent

material such as sand, silica gel, or universal binder.[8] Prevent the spill from entering drains

or waterways.[3][8]
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Collection: Carefully collect the absorbed material using spark-proof tools and place it into a

suitable, labeled, and closed container for disposal.[8][14]

Decontamination: Clean the spill area thoroughly with a soap and water solution.[14]

Disposal Plan:

Chemical waste must be handled and disposed of in accordance with all local, regional, and

national hazardous waste regulations.[8]

Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste.[8]

Containment: Do not mix with other waste. Store waste in its original or a compatible, tightly

sealed, and properly labeled container.

Disposal: Arrange for disposal through an approved and licensed waste disposal company.

[8]

Visualization of Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 2,4-Hexanedione,

from initial preparation to final disposal.
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Phase 1: Preparation

Phase 2: Execution

Phase 3: Post-Handling

1. Review SDS &
Assess Risks

2. Select & Inspect PPE

3. Verify Engineering Controls
(Fume Hood, Eyewash)

4. Chemical Handling
(in Fume Hood)

5. Decontaminate Work Area
& Remove PPE

EMERGENCY:
Spill Response

6. Securely Store Chemical 7. Dispose of Waste
(Following Regulations)

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2,4-Hexanedione.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1211359?utm_src=pdf-body-img
https://www.benchchem.com/product/b1211359?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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